Cas no 2763890-49-7 ((3R)-2-oxooxolan-3-yl trifluoromethanesulfonate)

• Product Name: (3R)-2-oxooxolan-3-yl trifluoromethanesulfonate
• CAS No: 2763890-49-7
• MF: C₅H₅F₃O₅S
• MW: 234.150411367416
• CID: 5560259
• PubChem ID: 59465686
• Update Time: 2025-05-20

(3R)-2-oxooxolan-3-yl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL2632962
• EN300-37369134
• [(3R)-2-oxooxolan-3-yl] trifluoromethanesulfonate
• (3R)-2-oxooxolan-3-yl trifluoromethanesulfonate
• 2763890-49-7

• Inchi： 1S/C5H5F3O5S/c6-5(7,8)14(10,11)13-3-1-2-12-4(3)9/h3H,1-2H2/t3-/m1/s1
• InChI Key： QOEKAXKDLQCASA-GSVOUGTGSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)O[C@H]1C(=O)OCC1

Computed Properties

• Exact Mass: 233.98097892g/mol
• Monoisotopic Mass: 233.98097892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 78Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Alkanesulfonic acids and derivatives

Additional information on (3R)-2-oxooxolan-3-yl trifluoromethanesulfonate

Comprehensive Overview of (3R)-2-oxooxolan-3-yl trifluoromethanesulfonate (CAS No. 2763890-49-7)

(3R)-2-oxooxolan-3-yl trifluoromethanesulfonate (CAS No. 2763890-49-7) is a specialized organic compound gaining attention in pharmaceutical and fine chemical research. Its unique structure, featuring a trifluoromethanesulfonate (triflate) group attached to a 2-oxooxolan-3-yl backbone, makes it a valuable intermediate in asymmetric synthesis and drug development. Researchers are increasingly exploring its applications in chiral building blocks, catalysis, and bioconjugation, aligning with the growing demand for enantioselective methodologies.

The compound’s CAS No. 2763890-49-7 is frequently searched in academic and industrial databases, reflecting its relevance in modern synthetic chemistry. Recent trends highlight its potential in peptide modification and prodrug design, areas where triflate esters are prized for their reactivity. Users often inquire about its stability under aqueous conditions, handling protocols, and commercial availability, indicating practical concerns alongside scientific interest.

From a structural perspective, the (3R)-configuration of this molecule is critical for stereocontrol in reactions. Its oxolan-3-yl trifluoromethanesulfonate moiety acts as a versatile leaving group, enabling nucleophilic substitutions with high efficiency. This property is leveraged in cross-coupling reactions and polymer chemistry, where precision and yield optimization are paramount. Discussions on platforms like Reaxys and SciFinder often focus on its role in green chemistry initiatives, as researchers seek sustainable alternatives to traditional reagents.

In the context of AI-assisted drug discovery, (3R)-2-oxooxolan-3-yl trifluoromethanesulfonate has emerged as a candidate for virtual screening due to its modular reactivity. Computational chemists analyze its electrophilic character and hydrogen-bonding capacity to predict novel applications. Meanwhile, patent filings reveal its use in biodegradable materials and enzyme inhibitors, addressing broader industrial needs.

Safety and storage guidelines for CAS No. 2763890-49-7 emphasize inert atmosphere handling to preserve its integrity. While not classified as hazardous, its moisture-sensitive nature necessitates desiccated storage, a detail frequently queried by laboratory personnel. Analytical techniques like NMR spectroscopy and HPLC-MS are standard for purity verification, ensuring compliance with Good Manufacturing Practices (GMP).

The compound’s synthesis typically involves stereoselective oxidation followed by triflate esterification, with yields optimized via microwave-assisted or flow chemistry methods. These innovations resonate with the high-throughput synthesis trends dominating modern labs. Additionally, its compatibility with photoredox catalysis and electrochemical reactions positions it at the forefront of cutting-edge methodologies.

In summary, (3R)-2-oxooxolan-3-yl trifluoromethanesulfonate (CAS No. 2763890-49-7) exemplifies the intersection of chiral chemistry and applied research. Its adaptability across disciplines—from medicinal chemistry to material science—ensures sustained relevance. As synthetic strategies evolve, this compound will likely remain a keystone intermediate in the quest for innovative molecular solutions.